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Compound of Interest

Compound Name: D-Glucose-13C,d2

Cat. No.: B583779 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling D-Glucose-13C,d2, a stable isotope-labeled compound.

Adherence to these protocols is critical for personnel safety and maintaining experimental

integrity.

Personal Protective Equipment (PPE)
When handling D-Glucose-13C,d2, a comprehensive approach to personal protection is

necessary to minimize exposure, even though the toxicological properties have not been

thoroughly investigated[1]. The following table summarizes the required PPE.
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PPE Category Item Specifications & Rationale

Hand Protection Disposable Nitrile Gloves

Provides a barrier against skin

contact. Double gloving may

be necessary for added

protection.[2]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects eyes from potential

dust particles or splashes.[1][3]

Body Protection Laboratory Coat

A full-length lab coat protects

skin and personal clothing

from contamination.[4][5]

Respiratory Protection
NIOSH/CEN Approved

Respirator

Recommended when dust

formation is possible to prevent

inhalation.[1]

Footwear Closed-Toe Shoes
Prevents injuries from spills or

dropped equipment.[4][5]

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are crucial to prevent contamination and ensure accurate

experimental results. The following protocol outlines the key steps for working with D-Glucose-
13C,d2.

Preparation:

Ensure the work area, typically a chemical fume hood or a designated bench, is clean and

uncluttered.

Verify that all required PPE is available and in good condition.

Have all necessary equipment, such as spatulas, weighing paper, and containers, ready.

Weighing and Aliquoting:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://isotope.com/product/attachment/PEB-CN-1L/D-GLUCOSE%20%28U-13C6%2C%2099%25%29%20-%20CLM-1396%20-%20V.4.5%20-%20US%20-%20English%20US.pdf
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://ehs.princeton.edu/about-ehs/university-safety-policies/Protective-Clothing-for-Radioisotope-Users
https://isotope.com/product/attachment/CLM-1394-1/SDS%20-%20CLM-1394.pdf
https://sethnewsome.org/wp-content/uploads/2021/09/Sample-Preparation-Protocols.pdf
https://ehs.princeton.edu/about-ehs/university-safety-policies/Protective-Clothing-for-Radioisotope-Users
https://www.benchchem.com/product/b583779?utm_src=pdf-body
https://www.benchchem.com/product/b583779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform these tasks in a well-ventilated area or under a fume hood to minimize dust

inhalation.

Use anti-static weighing dishes if the powder is prone to static.

Handle the compound gently to avoid creating airborne dust.

Dissolving:

When preparing solutions, add the solvent to the weighed D-Glucose-13C,d2 slowly to

prevent splashing.

If sonication is required, ensure the container is properly sealed.

Storage:

Store D-Glucose-13C,d2 at room temperature in a tightly sealed container, protected from

light and moisture[1][3].

The following diagram illustrates the standard operational workflow for handling D-Glucose-
13C,d2.
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1. Preparation
- Clean work area

- Don appropriate PPE

2. Weighing & Aliquoting
- Use ventilated area

- Handle gently to minimize dust

3. Dissolving
- Add solvent slowly

- Seal container if sonicating

4. Experimental Use
- Follow specific protocol

5. Storage
- Room temperature

- Tightly sealed container
- Protect from light and moisture

Click to download full resolution via product page

Figure 1. Operational Workflow for Handling D-Glucose-13C,d2

Disposal Plan: Waste Management Protocol
Proper disposal of D-Glucose-13C,d2 and any contaminated materials is essential to prevent

environmental release and comply with regulations.
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Waste Type Disposal Procedure

Unused Product

Offer surplus and non-recyclable solutions to a

licensed disposal company. Do not let the

product enter drains.[1][3]

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, sealed waste container.

Dispose of as chemical waste through a

licensed professional waste disposal service.[1]

Contaminated PPE (e.g., gloves)

Remove and place in a designated waste bag.

Dispose of according to institutional guidelines

for chemically contaminated waste.

The logical flow for the disposal of D-Glucose-13C,d2 is depicted in the diagram below.

Waste Generated
(Unused product, contaminated items)

Segregate Waste
- Unused Product

- Contaminated Labware
- Contaminated PPE

Containerize Appropriately
- Labeled, sealed containers

Dispose via Licensed Service
- Follow institutional and local regulations

Click to download full resolution via product page

Figure 2. Disposal Plan for D-Glucose-13C,d2 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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